8-(5-chlorobenzofuran-2-yl)-6H-[1,3]dioxolo[4,5-g]chromen-6-one

• IUPAC Name: 8-(5-chloro-1-benzofuran-2-yl)-[1,3]dioxolo[4,5-g]chromen-6-one
• InChI: InChI=1S/C18H9ClO5/c19-10-1-2-13-9(3-10)4-14(23-13)12-6-18(20)24-15-7-17-16(5-11(12)15)21-8-22-17/h1-7H,8H2
• InChI Key: FWIHJRABBUAFHA-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C3C(=C2)C(=CC(=O)O3)C4=CC5=C(O4)C=CC(=C5)Cl
• Molecular Formula: C18H9ClO5
• Molecular Weight: 340.7 g/mol

Description

The compound is a complex organic molecule, likely a derivative of the [1,3]-dioxolo[4,5-f]benzodioxole core. It may have properties similar to other compounds in this class.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds can be synthesized from commercially available reactants. For example, the core unit can be prepared in a straightforward manner starting from commercially available reactants such as sesamol and 1,2,4,5-tetrachlorobenzene.

Molecular Structure Analysis

The compound likely contains a [1,3]-dioxolo[4,5-f]benzodioxole core. Other compounds with similar structures have been found to have absorption ranges of 403-520 nm and emission ranges of 495-665 nm.

Chemical Reactions Analysis

The phenyl core can be derivatized through lithiation, and their photophysical properties can be adjusted as needed. The resulting fluorescent groups have an absorption range of 403-520 nm and an emission range of 495-665 nm.

Physical And Chemical Properties Analysis

The compound likely has properties similar to other compounds in its class. For example, it may have an absorption range of 403-520 nm and an emission range of 495-665 nm.

Scientific Research Applications

Fluorescent Dyes and Optical Sensing

• Synthesis and Properties : This compound is based on the [1,3]-dioxolo[4,5-f]benzodioxole core and its derivatives. Starting from commercially available reactants (such as sesamol and 1,2,4,5-tetrachlorobenzene), the core unit can be synthesized straightforwardly. The benzene ring can then be lithiated and derivatized to fine-tune its photophysical properties. The resulting fluorescent groups exhibit absorption in the range of 403–520 nm and emission in the range of 495–665 nm. .

Drug Delivery Systems

Future Directions

While specific future directions for this compound were not found, similar compounds have been used in the development of new fluorescent dyes. These dyes have long fluorescence lifetimes, high photobleaching stability, large Stokes shifts, and small sizes.